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Compound of Interest

Compound Name: Dimethylcrocetin

CAS No.: 5892-54-6

Cat. No.: B1237698 Get Quote

Introduction: The Cradle-to-Grave Mandate
Dimethylcrocetin (DMC), a lipophilic carotenoid ester (CAS: 5892-54-6), is widely utilized in

diffusion studies and as a saffron metabolite reference standard.[1] While often perceived as a

"natural product derivative," its management in a research setting requires strict adherence to

chemical hygiene standards.

In drug development and research laboratories, the "Cradle-to-Grave" philosophy is not

optional—it is a regulatory requirement.[1] This guide moves beyond basic SDS summaries to

provide a logistical framework for the safe disposal of DMC, ensuring compliance with EPA

(RCRA) standards and protecting experimental integrity.

Chemical Profile & Hazard Assessment
Before disposal can be planned, the specific hazards of the material as it exists in your

workflow must be understood.
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Property Specification Operational Implication

CAS Number 5892-54-6
Use for specific waste profiling.

[1]

Physical State Orange-Red Solid (Powder)

High risk of particulate

dispersion; requires static

control.[1]

Solubility Lipophilic (DMSO, Chloroform)

Critical: Waste classification is

usually dictated by the solvent,

not the solute.[1]

Stability Light & Oxygen Sensitive

Waste containers must be

opaque or foil-wrapped to

prevent formation of unknown

degradation products.[1]

Toxicity GHS Category 3 (Oral)

Classified as H301 (Toxic if

swallowed) in conservative

safety data sheets.[1]

Expert Insight: The "Solvent Trap"

Most laboratory violations involving DMC are not due to the compound itself, but the improper

segregation of the solvent it is dissolved in. A 10mM DMC solution in Chloroform is a

Halogenated Waste. A 10mM DMC solution in DMSO is a Non-Halogenated Waste. Mixing

these creates a costly disposal nightmare.[1]

Waste Classification Logic
DMC is not currently listed on the US EPA's P-list (Acutely Hazardous) or U-list. However, due

to the H301 classification found in primary reference standards, it must be managed as

Hazardous Chemical Waste, not general refuse.
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Decision Matrix: Waste Stream Segregation
The following logic flow dictates the disposal path for DMC in various experimental states.

Start: DMC Waste Generated

Determine Physical State

Solid / Pure Substance
(Expired Stock/Powder)

Liquid Solution
(Experimental Aliquots)

Contaminated Debris
(Tips, Weigh Boats)

Solid Chemical Waste Bin
(Label: Toxic, Organic Solid)

 Double Contain

Identify Solvent Base Solid Hazardous Waste
(Double Bagged)

Halogenated Solvent
(Chloroform, DCM)

 Contains Cl, F, Br?

Non-Halogenated Solvent
(DMSO, Ethanol, Methanol)

 No Halogens

Halogenated Waste Carboy
(Segregated Stream)

Organic Solvent Waste Carboy
(High BTU Stream)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Dimethylcrocetin waste streams. Note the

critical divergence based on solvent halogenation.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid DMC (Pure Stock)
Context: Expired reference standards or degraded powder.
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Primary Containment: Do not pour loose powder into a waste bin. Keep the substance in its

original vial. If the vial is damaged, place it inside a secondary clear jar.

Labeling: Apply a hazardous waste tag.

Constituents: "Dimethylcrocetin" (Do not use abbreviations like "DMC" on waste tags).

Hazard Checkbox: Mark "Toxic" and "Irritant".

Binning: Place the sealed container into the Solid Chemical Waste Drum.

Note: Ensure the drum is lined with a 6-mil polyethylene liner.

Scenario B: Disposal of Liquid Solutions
Context: Leftover experimental reagents (e.g., 10mM stock in DMSO).

Protocol:

Verify Solvent: Check the SDS of the solvent used.

Select Carboy:

If DMSO/Ethanol/Methanol: Use the Non-Halogenated organic solvent carboy.

If Chloroform/DCM: Use the Halogenated waste carboy.

Pouring:

Wear nitrile gloves (minimum 0.11mm thickness) and safety goggles.

Pour slowly to avoid splashing.

Do not rinse the empty vial into the waste carboy with water (this creates a multi-phase

waste that is expensive to treat). Rinse with a compatible solvent if necessary, or dispose

of the vial as solid waste.[2]

Record Keeping: Log the volume added to the carboy's accumulation log immediately.
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Scenario C: Contaminated Consumables
Context: Pipette tips, weigh boats, and gloves contaminated with DMC.[1]

Evaporation (Volatiles only): If the contamination is a volatile solvent solution, allow it to

evaporate in a fume hood only if permitted by local air quality regulations. For DMC (non-

volatile), this does not apply.

Bagging: Collect all tips and solid debris in a clear, chemically resistant bag (e.g.,

polypropylene).

Tagging: Label as "Debris contaminated with Dimethylcrocetin."

Disposal: Tie the bag securely and place it in the Solid Laboratory Waste container (often a

white or gray drum, distinct from biohazard red bags).

Emergency Procedures (Spill Response)
Despite best practices, spills occur. Because DMC is a dye-like carotenoid, it poses a

significant staining risk in addition to chemical exposure.

Isolate: Mark the area. The orange/red color makes the spill boundary obvious.

PPE: Upgrade to double-gloving (Nitrile) and a lab coat.

Solubilize: Dry wiping will smear the compound.

Technique: Wet a paper towel with Ethanol (70%) or a detergent solution. DMC is

hydrophobic; water alone will not clean it effectively.

Clean: Wipe from the outside of the spill toward the center to prevent spreading.

Dispose: All cleanup materials must go into the Solid Chemical Waste stream (Scenario C).

Regulatory & Compliance Summary
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Agency Regulation Relevance to DMC

EPA (USA) 40 CFR 261.3

Defines hazardous waste.[1][3]

DMC solutions are often

"Characteristic Waste"

(Ignitable) due to the solvent.

OSHA 29 CFR 1910.1200

Hazard Communication.[1]

Waste containers must be

labeled with full chemical

names, not formulas.

DOT 49 CFR 172

Transport.[1] If shipping waste

off-site, DMC solutions may be

regulated under UN1993

(Flammable Liquid, n.o.s.)

depending on the solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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